Cas no 1518658-32-6 (4,4,4-Trifluoro-3-(2-fluoropyridin-3-yl)butanoic acid)

• Product Name: 4,4,4-Trifluoro-3-(2-fluoropyridin-3-yl)butanoic acid
• CAS No: 1518658-32-6
• MF: C₉H₇F₄NO₂
• MW: 237.150996446609
• CID: 5774084
• PubChem ID: 83389157
• Update Time: 2023-12-26

4,4,4-Trifluoro-3-(2-fluoropyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(2-fluoropyridin-3-yl)butanoic acid
• 1518658-32-6
• EN300-624489
• 4,4,4-Trifluoro-3-(2-fluoropyridin-3-yl)butanoic acid

• Inchi： 1S/C9H7F4NO2/c10-8-5(2-1-3-14-8)6(4-7(15)16)9(11,12)13/h1-3,6H,4H2,(H,15,16)
• InChI Key： MQSFLAWTMXNPMF-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=NC=CC=1)F)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 237.04129111g/mol
• Monoisotopic Mass: 237.04129111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids